Cas no 62635-27-2 (1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-)

• Product Name: 1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-
• CAS No: 62635-27-2
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• CID: 437139
• PubChem ID: 71384352
• Update Time: 2025-04-19

1,2-Ethanediol, 1,2-bis(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-
• 1,2-bis(2-nitrophenyl)ethane-1,2-diol
• DTXSID10806616
• 62635-27-2
• SCHEMBL3697952

• Inchi： 1S/C14H12N2O6/c17-13(9-5-1-3-7-11(9)15(19)20)14(18)10-6-2-4-8-12(10)16(21)22/h1-8,13-14,17-18H
• InChI Key： JAXJGBPSEYVJQO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1[N+](=O)[O-])C(C1C=CC=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 304.06956
• Monoisotopic Mass: 304.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 126.74